Cas no 446864-55-7 (2-Bromo-3-formylbenzonitrile)

• Product Name: 2-Bromo-3-formylbenzonitrile
• CAS No: 446864-55-7
• MF: C₈H₄BrNO
• MW: 210.027461051941
• MDL: MFCD18206376
• CID: 1032494
• PubChem ID: 22265572
• Update Time: 2025-11-02

2-Bromo-3-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-formylbenzonitrile
• 446864-55-7
• MFCD18206376
• CS-0157246
• DA-05774
• AKOS015924643
• SCHEMBL6219922
• SY265451
• 2-bromo-3-cyanobenzaldehyde
• PHZMJSCJHNIUSL-UHFFFAOYSA-N
• BS-49883
• Benzonitrile, 2-bromo-3-formyl-
• DTXSID00624063
• EN300-2944765
• Z1269141014
• DTXCID00574817

• MDL： MFCD18206376
• Inchi： 1S/C8H4BrNO/c9-8-6(4-10)2-1-3-7(8)5-11/h1-3,5H
• InChI Key： PHZMJSCJHNIUSL-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC=CC=1C=O

Computed Properties

• Exact Mass: 208.94763g/mol
• Monoisotopic Mass: 208.94763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.9Ų

Additional information on 2-Bromo-3-formylbenzonitrile

Exploring the Versatile Applications of 2-Bromo-3-formylbenzonitrile (CAS No. 446864-55-7) in Modern Chemistry

2-Bromo-3-formylbenzonitrile (CAS No. 446864-55-7) is a highly specialized organic compound that has garnered significant attention in the field of synthetic chemistry. This compound, characterized by its unique bromine and formyl functional groups, serves as a critical intermediate in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which combines a benzene ring with nitrile and aldehyde functionalities, makes it a versatile building block for complex chemical transformations.

One of the most compelling aspects of 2-Bromo-3-formylbenzonitrile is its role in the development of pharmaceutical intermediates. Researchers have leveraged its reactive sites to create novel drug candidates targeting a range of therapeutic areas, including anti-inflammatory and anticancer agents. The compound's ability to undergo cross-coupling reactions, such as Suzuki and Heck reactions, has made it indispensable in modern medicinal chemistry. Additionally, its nitrile group offers pathways for further functionalization, enabling the synthesis of more complex molecules.

In the realm of agrochemicals, 2-Bromo-3-formylbenzonitrile has proven invaluable in the design of next-generation pesticides and herbicides. Its structural features allow for the creation of compounds with enhanced efficacy and reduced environmental impact. This aligns with the growing demand for sustainable agriculture solutions, a topic that has gained traction in recent years due to increasing global food security concerns. The compound's versatility also extends to the development of advanced materials, where it is used to synthesize polymers and liquid crystals with unique properties.

The synthesis of 2-Bromo-3-formylbenzonitrile typically involves the bromination of 3-formylbenzonitrile, followed by purification steps to ensure high purity. This process has been optimized to meet the stringent requirements of industrial-scale production, making the compound readily available for research and commercial applications. Recent advancements in green chemistry have also led to the development of more sustainable synthesis routes, reducing the environmental footprint of its production.

From a market perspective, the demand for 2-Bromo-3-formylbenzonitrile is expected to grow steadily, driven by its expanding applications in drug discovery and material science. The compound's unique properties and adaptability make it a valuable asset for researchers and manufacturers alike. As the chemical industry continues to evolve, 2-Bromo-3-formylbenzonitrile is poised to play a pivotal role in the development of innovative solutions to some of the world's most pressing challenges.

In conclusion, 2-Bromo-3-formylbenzonitrile (CAS No. 446864-55-7) stands out as a multifaceted compound with broad utility across multiple industries. Its significance in pharmaceutical synthesis, agrochemical development, and advanced materials underscores its importance in contemporary chemistry. As research continues to uncover new applications, this compound is likely to remain at the forefront of scientific and industrial innovation.